Cas no 1595-09-1 (1-methyl-4-pentylbenzene)

• Product Name: 1-methyl-4-pentylbenzene
• CAS No: 1595-09-1
• MF: C₁₂H₁₈
• MW: 162.271323680878
• CID: 865982
• PubChem ID: 524159
• Update Time: 2025-04-19

1-methyl-4-pentylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-pentylbenzene
• 1-Methyl-4-n-Pentylbenzene
• Benzene, 1-methyl-4-pentyl
• benzene, 1-methyl-4-pentyl-

• Inchi： 1S/C12H18/c1-3-4-5-6-12-9-7-11(2)8-10-12/h7-10H,3-6H2,1-2H3
• InChI Key： LGKMWHPZOZYYTQ-UHFFFAOYSA-N
• SMILES： C(CC1C=CC(C)=CC=1)CCC

Computed Properties

• Exact Mass: 162.14094
• Monoisotopic Mass: 162.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.862
• Boiling Point: 226°C at 760 mmHg
• Flash Point: 86.2°C
• Refractive Index: 1.491
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes